Cas no 1188-01-8 (DL-Alanyl-glycine)

DL-Alanyl-glycine is a dipeptide composed of alanine and glycine, serving as a versatile building block in peptide synthesis and biochemical research. Its balanced hydrophilicity and structural simplicity make it useful for studying peptide interactions, enzyme substrates, and transport mechanisms. The racemic DL-form provides flexibility in chiral studies, while its stability under physiological conditions ensures reliable performance in experimental applications. This compound is particularly valuable in pharmaceutical research for mimicking natural peptide bonds and probing metabolic pathways. Its high purity and well-characterized properties facilitate reproducible results in analytical and preparative workflows. DL-Alanyl-glycine is commonly employed as a reference standard in chromatography and spectrometry due to its predictable behavior.
DL-Alanyl-glycine structure
DL-Alanyl-glycine structure
Product Name:DL-Alanyl-glycine
CAS No:1188-01-8
MF:C5H10N2O3
MW:146.144501209259
MDL:MFCD00066043
CID:229386
PubChem ID:87561865
Update Time:2025-05-23

DL-Alanyl-glycine Chemical and Physical Properties

Names and Identifiers

    • Glycine, alanyl-
    • Glycine, N-DL-alanyl-
    • DL-Alanylglycine
    • DL-Ala-Gly-OH
    • DL-Alanyl-Glycine
    • H-DL-Ala-Gly-OH
    • Alanylglycine
    • Glycine, N-D-alanyl-
    • alanylglycin
    • (2-aminopropanamido)acetic acid
    • H-Ala-Gly-OH
    • EINECS 211-699-9
    • T70131
    • AKOS009157735
    • ((2-aminopropanoyl)amino)acetic acid, AldrichCPR
    • 1188-01-8
    • FT-0633435
    • N-(2-Amino-1-hydroxypropylidene)glycine
    • FT-0772435
    • CS-0313735
    • [(2-Aminopropanoyl)amino]acetic acid #
    • AS-61571
    • UNII-QXQ6Y9X6ZS
    • [(2-ammoniopropanoyl)amino]acetate
    • A0183
    • DL-ALA-GLY
    • 1H-Imidazole, 2-(3-bromophenyl)-5-(trifluoromethyl)-
    • N-L-Alanylglycine
    • L-.alpha.-Alanylglycine
    • MFCD00066043
    • NSC522809
    • SCHEMBL1329382
    • 2-(2-aminopropanoylamino)acetic acid
    • 2-(2-aminopropanamido)acetic acid
    • CXISPYVYMQWFLE-UHFFFAOYSA-N
    • DTXSID10922784
    • N-DL-Alanylglycine
    • Glycine, N-L-alanyl-
    • NSC 89597
    • NSC-522809
    • NSC89597
    • Glycine,alanyl-
    • NSC-89597
    • QXQ6Y9X6ZS
    • FT-0696805
    • ALBB-032240
    • DB-015112
    • DL-Alanyl-glycine
    • MDL: MFCD00066043
    • Inchi: 1S/C5H10N2O3/c1-3(6)5(10)7-2-4(8)9/h3H,2,6H2,1H3,(H,7,10)(H,8,9)
    • InChI Key: CXISPYVYMQWFLE-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N)NCC(=O)O

Computed Properties

  • Exact Mass: 146.0692
  • Monoisotopic Mass: 146.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -3.7
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Color/Form: Needle like crystals.
  • Density: 1.3394 (rough estimate)
  • Melting Point: 225 °C
  • Boiling Point: 265.74°C (rough estimate)
  • Refractive Index: 1.4954 (estimate)
  • Water Partition Coefficient: almost transparency
  • PSA: 92.42
  • Solubility: Soluble in water, insoluble in ethanol and ether.

DL-Alanyl-glycine Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

DL-Alanyl-glycine Pricemore >>

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DL-Alanyl-glycine Related Literature

  • 1. 386. Peptides. Part II. Selective degradation by removal of the terminal amino-acid bearing a free amino-group. The use of alkyl alkoxydithioformates (dialkyl xanthates)
    G. W. Kenner,H. G. Khorana J. Chem. Soc. 1952 2076
  • 2. Polypeptides with a known repeating sequence of amino-acids. Synthesis of poly-(L-lysyl-L-alanylglycine) hydrobromide
  • 3. 679. The synthesis of simple peptides from anhydro-N-carboxyamino-acids
    J. Leggett Bailey J. Chem. Soc. 1950 3461
  • 4. 387. Peptides. Part III. Selective degradation from the carboxyl end. The use of carbodi-imides
  • 5. Polypeptides with a known repeating sequence of amino-acids. Synthesis of poly-(α- and γ-L-glutamyl-L-alanylglycine)
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